Cas no 2877639-35-3 (5-chloro-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine)

• Product Name: 5-chloro-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine
• CAS No: 2877639-35-3
• MF: C₁₅H₁₈ClN₅O
• MW: 319.789321422577
• CID: 5329206
• PubChem ID: 165434784
• Update Time: 2025-06-09

5-chloro-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine
• F6702-2629
• AKOS040859735
• 2877639-35-3
• 5-Chloro-2-[4-[[(3-methyl-2-pyrazinyl)oxy]methyl]-1-piperidinyl]pyrimidine

• Inchi： 1S/C15H18ClN5O/c1-11-14(18-5-4-17-11)22-10-12-2-6-21(7-3-12)15-19-8-13(16)9-20-15/h4-5,8-9,12H,2-3,6-7,10H2,1H3
• InChI Key： RJCXXBZKFURLHI-UHFFFAOYSA-N
• SMILES： C1(N2CCC(COC3=NC=CN=C3C)CC2)=NC=C(Cl)C=N1

Computed Properties

• Exact Mass: 319.1199879g/mol
• Monoisotopic Mass: 319.1199879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64Ų

Experimental Properties

• Density: 1.267±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 478.6±55.0 °C(Predicted)
• pka: 3.63±0.42(Predicted)

Additional information on 5-chloro-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine

Comprehensive Overview of 5-Chloro-2-(4-{[(3-Methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine (CAS No. 2877639-35-3)

In the rapidly evolving field of pharmaceutical chemistry, 5-chloro-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine (CAS 2877639-35-3) has garnered significant attention due to its unique structural features and potential therapeutic applications. This compound, characterized by its pyrimidine and piperidine core, is often explored in drug discovery for its ability to modulate biological targets. Researchers are particularly interested in its structure-activity relationship (SAR), which is crucial for optimizing efficacy in kinase inhibition and other enzymatic pathways.

The 5-chloro-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine scaffold is notable for its versatility in medicinal chemistry. Its chloro-substituted pyrimidine moiety enhances binding affinity, while the piperidine ring contributes to improved pharmacokinetic properties. Recent studies highlight its relevance in addressing drug-resistant infections and chronic inflammatory conditions, aligning with current trends in precision medicine. The compound’s CAS number 2877639-35-3 is frequently searched in academic databases, reflecting its growing importance in preclinical research.

From a synthetic perspective, 5-chloro-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine is synthesized through multi-step organic reactions, including nucleophilic substitution and catalytic hydrogenation. Its 3-methylpyrazine side chain introduces steric and electronic effects that are critical for target selectivity. This aligns with the industry’s focus on fragment-based drug design (FBDD), a hot topic in AI-driven drug discovery platforms. Researchers often query terms like "pyrimidine derivatives in oncology" or "piperidine-based kinase inhibitors", underscoring the compound’s interdisciplinary appeal.

Beyond its chemical attributes, CAS 2877639-35-3 is also discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions are being applied to its production, reducing environmental impact. This resonates with the global push for ESG (Environmental, Social, and Governance) compliance in pharmaceutical manufacturing. The compound’s patent landscape and regulatory status are additional focal points for stakeholders, as evidenced by search trends around "IP strategies for heterocyclic compounds."

In summary, 5-chloro-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine represents a compelling case study in modern drug development. Its multifunctional architecture and alignment with cutting-edge research themes—such as AI-aided molecular optimization and sustainable synthesis—ensure its continued relevance. As the scientific community delves deeper into its mechanisms, this compound is poised to play a pivotal role in next-generation therapeutics.